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Compound of Interest

Compound Name:
6-Benzyloxypyridine-3-boronic

acid

Cat. No.: B1341736 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides a comprehensive technical guide on the safe handling, storage, and

disposal of 6-Benzyloxypyridine-3-boronic acid (CAS No: 929250-35-1). Adherence to these

guidelines is crucial to ensure personnel safety and maintain the integrity of the chemical.

Hazard Identification and Classification
6-Benzyloxypyridine-3-boronic acid is classified as a hazardous substance. The primary

risks associated with this compound are irritation to the skin, eyes, and respiratory system.

GHS Classification:

Skin Irritation (Category 2): H315 - Causes skin irritation.[1][2][3][4]

Eye Irritation (Category 2/2A): H319 - Causes serious eye irritation.[1][2][3][4]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: H335 -

May cause respiratory irritation.[2][3][4]

Label Elements:

Pictogram: GHS07 (Exclamation Mark)[1][3][4]
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Signal Word:Warning[1][2][4]

While acute toxicity data is largely unavailable, the irritant nature of the compound necessitates

careful handling to avoid direct contact and inhalation.[2][3]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 6-Benzyloxypyridine-3-boronic
acid is presented below.

Property Value Reference(s)

CAS Number 929250-35-1 [1][4][5][6]

Molecular Formula C₁₂H₁₂BNO₃ [6]

Molecular Weight 229.04 g/mol [6]

Appearance
White to almost white powder

or crystal
[5][7]

Physical State Solid (at 20°C) [5]

Melting Point 110 °C [5]

Purity Typically ≥95% [2][4]

Experimental Protocols: Safe Handling and Storage
Strict protocols must be followed when handling and storing 6-Benzyloxypyridine-3-boronic
acid to minimize risk.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: Handle the compound in a well-ventilated area.[2] The use of a local exhaust

ventilation system or a chemical fume hood is strongly recommended to prevent the

dispersion of dust.[1]
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Eye Protection: Wear chemical safety goggles or a face shield that complies with approved

standards.[1][2]

Hand Protection: Wear chemically resistant, impervious gloves (e.g., nitrile rubber).[1][2]

Skin and Body Protection: Wear a laboratory coat or other protective clothing to prevent skin

contact.[2]

Respiratory Protection: If ventilation is inadequate or dust is generated, use a NIOSH-

approved particulate respirator. Avoid breathing dust.[2]

Safe Handling Procedures
Read and understand the Safety Data Sheet (SDS) before use.

Ensure all engineering controls are operational and appropriate PPE is worn before

handling.

Avoid all direct contact with the substance. Do not touch skin, eyes, or clothing.[1][2]

Minimize dust generation during handling. Use dry clean-up procedures such as sweeping or

vacuuming if spillage occurs.[8]

Wash hands and any exposed skin thoroughly with soap and water after handling.[1][2]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[2][8]

Storage Conditions
Container: Keep the container tightly closed and store in the original packaging.[2][8]

Environment: Store in a cool, dry, and well-ventilated area away from incompatible materials.

[2][8] Some suppliers recommend storage in a cool, dark place at temperatures below 15°C,

while others specify room temperature.

Security: For larger quantities, consider storing in a locked cabinet or a bunded area to

prevent unauthorized access and environmental release.[2][8]
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Incompatibilities: Avoid contact with strong oxidizing agents.[3]

Reactivity and Stability
Chemical Stability: The compound is stable under recommended storage conditions.[3]

Reactivity: Boronic acids are versatile intermediates in organic synthesis, notably in Suzuki-

Miyaura cross-coupling reactions.[9] While generally stable, they can be reactive under

specific chemical conditions.

Hazardous Reactions: No hazardous reactions are expected under normal storage and

handling.[3]

Incompatible Materials: Strong oxidizing agents.[3]

Hazardous Decomposition Products: In the event of a fire, may emit corrosive fumes.[8]

First Aid and Emergency Procedures
Immediate action is required in case of exposure.
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Exposure Route First Aid Protocol Reference(s)

Inhalation

Move the person to fresh air.

Keep them comfortable for

breathing. If feeling unwell,

seek medical attention.

[1][2]

Skin Contact

Immediately take off all

contaminated clothing. Wash

the affected area with plenty of

soap and water. If skin irritation

occurs, get medical advice.

Wash clothing before reuse.

[1][2]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists, seek

immediate medical attention.

[1][2]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[1][2]

Fire-Fighting Measures:

The substance is non-combustible.[8]

Use extinguishing media appropriate for the surrounding fire.

Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear

to prevent contact with potentially corrosive fumes.[8]

Waste Disposal
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Disposal of 6-Benzyloxypyridine-3-boronic acid and its containers must be carried out in

accordance with local, state, and federal regulations. Entrust disposal to a licensed waste

disposal company.[1] Do not allow the product to enter drains or waterways.[1][2]

Diagrams
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Preparation & Engineering Controls
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Caption: Workflow for the safe handling of 6-Benzyloxypyridine-3-boronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1341736?utm_src=pdf-custom-synthesis
https://www.tcichemicals.com/BE/en/sds/B5889_EU_6N.pdf
https://aksci.com/sds/9147DW_SDS.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F694629.pdf
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh3155fb03?context=bbe
https://labproinc.com/products/6-benzyloxypyridine-3-boronic-acid-contains-varying-amounts-of-anhydride-1g-b5889-1g
https://www.scbt.com/p/6-benzyloxy-pyridine-3-boronic-acid-929250-35-1
https://www.tcichemicals.com/IN/en/p/B5889
https://www.tcichemicals.com/IN/en/p/B5889
https://store.apolloscientific.co.uk/storage/msds/OR4119_msds.pdf
https://www.nbinno.com/article/pharmaceutical-intermediates/chemical-properties-applications-boronic-acids-yj
https://www.benchchem.com/product/b1341736#6-benzyloxypyridine-3-boronic-acid-safety-and-handling
https://www.benchchem.com/product/b1341736#6-benzyloxypyridine-3-boronic-acid-safety-and-handling
https://www.benchchem.com/product/b1341736#6-benzyloxypyridine-3-boronic-acid-safety-and-handling
https://www.benchchem.com/product/b1341736#6-benzyloxypyridine-3-boronic-acid-safety-and-handling
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1341736?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1341736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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